![molecular formula C26H27NO6 B5504640 ethyl 6-(3,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate](/img/structure/B5504640.png)
ethyl 6-(3,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate
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Description
Ethyl 6-(3,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C26H27NO6 and its molecular weight is 449.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 449.18383758 g/mol and the complexity rating of the compound is 678. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystal and Molecular Structure Analysis
One significant area of research involves the detailed analysis of crystal and molecular structures related to this compound. For instance, studies on similar compounds have emphasized the importance of single crystal X-ray diffraction data in confirming the crystal and molecular structures. These analyses provide insight into the stability, molecular interactions, and potential reactivity of such compounds, which are crucial for understanding their behavior in various solvents and conditions (Kaur et al., 2012).
Synthesis Methodologies
Research into the synthesis methodologies of compounds structurally related to "ethyl 6-(3,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate" offers insights into the chemical reactions and processes that can be employed to create complex molecules. For example, the cyclisation of ethyl 3′-phenyl-4′,6′-dimethoxyindol-7′-yl-2-(hydroxyimino)acetates to form ethyl 6,8-dimethoxypyrazolo[4,5,1-hi]indole-5-carboxylates has been explored, revealing the electronic requirements and the concerted intramolecular substitution mechanism involved (Clayton et al., 2008).
Biological Activities and Applications
While the specific molecule has not been directly linked to biological studies in the literature provided, research on similar compounds sheds light on the potential for biological activity. For example, the synthesis of lignan conjugates and their evaluation for antimicrobial and antioxidant activities suggest the broader relevance of structurally complex molecules in pharmacology. Compounds exhibiting significant antibacterial, antifungal, and antioxidant properties highlight the potential for such molecules to be explored for therapeutic applications (Raghavendra et al., 2016).
Properties
IUPAC Name |
ethyl 6-(3,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H27NO6/c1-5-33-26(29)25-23(15-6-9-18(30-2)10-7-15)24-19(27-25)12-17(13-20(24)28)16-8-11-21(31-3)22(14-16)32-4/h6-11,14,17,27H,5,12-13H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLEHMRMUGHKKKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=C(N1)CC(CC2=O)C3=CC(=C(C=C3)OC)OC)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H27NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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